Cas no 1270438-07-7 (2-amino-2-(2,3-difluorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(2,3-difluorophenyl)propan-1-ol
• CAS No: 1270438-07-7
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6142477
• PubChem ID: 55273516
• Update Time: 2025-07-19

2-amino-2-(2,3-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-difluorophenyl)propan-1-ol
• EN300-1866764
• 1270438-07-7
• AKOS006322791

• Inchi： 1S/C9H11F2NO/c1-9(12,5-13)6-3-2-4-7(10)8(6)11/h2-4,13H,5,12H2,1H3
• InChI Key： NJHWLXNDWQNMHU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)(CO)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(2,3-difluorophenyl)propan-1-ol

Introduction to 2-amino-2-(2,3-difluorophenyl)propan-1-ol (CAS No. 1270438-07-7)

2-amino-2-(2,3-difluorophenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1270438-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its amino and difluorophenyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural motif of 2-amino-2-(2,3-difluorophenyl)propan-1-ol positions it as a valuable intermediate in the synthesis of more complex pharmacophores, particularly those designed for therapeutic intervention.

The molecular structure of 2-amino-2-(2,3-difluorophenyl)propan-1-ol consists of a propanol backbone with an amino group at the second carbon and a 2,3-difluorophenyl group attached to the same carbon. This arrangement introduces both basicity and electronic modulation through the fluorine atoms, which are known to influence the reactivity and binding affinity of molecules in biological systems. The presence of fluorine atoms can enhance metabolic stability, improve lipophilicity, and alter electronic distributions, making this compound a promising candidate for drug discovery efforts.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate biological targets effectively. The 2,3-difluorophenyl moiety in 2-amino-2-(2,3-difluorophenyl)propan-1-ol has been explored in various contexts, including its potential as a scaffold for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Studies have demonstrated that fluorine substitution can lead to improved pharmacokinetic profiles, such as increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has spurred research into synthesizing derivatives of 2-amino-2-(2,3-difluorophenyl)propan-1-ol to optimize these properties further.

One of the most compelling aspects of 2-amino-2-(2,3-difluorophenyl)propan-1-ol is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structure to develop novel compounds targeting a range of diseases. For instance, modifications at the amino group can introduce additional functional handles for further derivatization, while the difluorophenyl ring provides a stable platform for interaction with biological receptors. This flexibility has made 1270438-07-7 a subject of interest in both academic and industrial research settings.

The synthesis of 2-amino-2-(2,3-difluorophenyl)propan-1-ol presents unique challenges due to the necessity of handling fluorinated precursors and maintaining regioselectivity during functionalization. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have been particularly useful in constructing the desired framework efficiently. These developments have enabled researchers to explore more complex derivatives of this compound without undue synthetic burden.

Recent studies have highlighted the potential applications of 1270438-07-7 in addressing unmet medical needs. For example, researchers have investigated its role as a precursor in developing small-molecule inhibitors targeting aberrant signaling pathways involved in cancer progression. The combination of an amino group for hydrogen bonding interactions and a difluorophenyl moiety for hydrophobic complementarity makes it an attractive candidate for designing molecules that can selectively bind to disease-relevant proteins. Preliminary computational studies suggest that derivatives of 2-amino-2-(2,3-difluorophenyl)propan-1-ol may exhibit high affinity for certain enzyme targets, warranting further experimental validation.

In addition to its pharmaceutical applications, cas no1270438-07-7 has shown promise in material science and agrochemical research. The unique electronic properties imparted by the fluorine atoms can be exploited to design advanced materials with tailored optical or electronic characteristics. Similarly, fluorinated compounds are often employed in crop protection agents due to their enhanced stability and efficacy against pests and pathogens. While these applications are still under exploration, they underscore the broad utility of compounds like 1270438-07-7 beyond traditional drug discovery contexts.

The future direction of research on cas no1270438_07_7 is likely to focus on expanding its chemical space through innovative synthetic strategies and exploring new therapeutic modalities. Collaborative efforts between chemists and biologists will be essential in translating laboratory findings into tangible benefits for patients. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of structurally complex molecules like cas no1270438_07_7.